Cas no 89647-35-8 (Quinoline, 2-(methylthio)-8-nitro-)

• Product Name: Quinoline, 2-(methylthio)-8-nitro-
• CAS No: 89647-35-8
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 593553
• PubChem ID: 13205652
• Update Time: 2025-04-19

Quinoline, 2-(methylthio)-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(methylthio)-8-nitro-
• 2-methylsulfanyl-8-nitroquinoline
• DTXSID00527646
• 2-(Methylsulfanyl)-8-nitroquinoline
• 89647-35-8

• Inchi： 1S/C10H8N2O2S/c1-15-9-6-5-7-3-2-4-8(12(13)14)10(7)11-9/h2-6H,1H3
• InChI Key： GRCAPSCCEICKKN-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C2C=CC=C(C2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84Ų